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Compound of Interest

Compound Name: 4-Chloro-4'-methylbenzophenone

Cat. No.: B188998 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-4'-methylbenzophenone
Disclaimer: No specific Safety Data Sheet (SDS) for 4-Chloro-4'-methylbenzophenone was

publicly available at the time of this writing. The following guidance is synthesized from the

safety data of structurally analogous compounds, including 4-Chlorobenzophenone and 4-

Methylbenzophenone. It is imperative to treat this compound with caution, assuming it

possesses similar hazards, and to conduct a thorough, institution-specific risk assessment prior

to use.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It outlines operational plans, personal

protective equipment (PPE) requirements, emergency procedures, and disposal plans to

ensure the safe handling of 4-Chloro-4'-methylbenzophenone in a laboratory setting.

Hazard and Exposure Data
Due to the absence of specific data, the following table summarizes the known hazards of

structurally related compounds. These recommendations are based on general safety

principles for aromatic ketones and information from available safety data sheets for similar

chemicals.
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Parameter Information Source

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][2]

Signal Word Warning [1][2]

Physical Form

Assumed to be an off-white to

beige solid powder, similar to

related compounds.

[1]

Permissible Exposure Limit

(PEL)
Data not available.

Threshold Limit Value (TLV) Data not available.

Immediately Dangerous to Life

or Health (IDLH)
Data not available.

Glove Recommendation

Nitrile rubber is suggested;

however, specific breakthrough

time is not available. Always

inspect gloves before use.

[1]

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines the decision-making process for selecting and using appropriate

PPE when handling 4-Chloro-4'-methylbenzophenone.

1. Preparation & Risk Assessment 2. PPE Selection 3. Handling & Disposal

Review SDS of Structurally
Similar Compounds

Assess Task-Specific Risks
(e.g., weighing, dissolution)

Lab Coat
(fully buttoned)

Locate Nearest Eyewash
Station & Safety Shower

Chemical Splash Goggles
(ANSI Z87.1 / EN 166)

Chemical-Resistant Gloves
(e.g., Nitrile, inspect before use)

NIOSH-Approved Respirator
(if dust generation is likely) Work in a Chemical Fume Hood Dispose of Waste in Labeled

Hazardous Waste Containers
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Caption: Workflow for PPE selection when handling 4-Chloro-4'-methylbenzophenone.

Operational Plan
This section provides step-by-step guidance for the safe handling of 4-Chloro-4'-
methylbenzophenone in a laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

appropriate hazard warnings.

Storage: Store the container in a cool, dry, and well-ventilated area. [3][4]Keep it tightly

closed and away from incompatible materials such as strong oxidizing agents. [4]

Handling Procedure
Pre-Experiment Checklist:

Ensure a chemical fume hood is available and certified.

Confirm the location and functionality of the nearest eyewash station and safety shower.

[2] * Gather all necessary PPE as specified in the workflow diagram above.

Donning PPE:

Wear a flame-resistant lab coat, ensuring it is fully buttoned.

Wear chemical splash goggles that comply with OSHA 29 CFR 1910.133 or European

Standard EN166. [4] * Wear chemical-resistant nitrile gloves, inspecting them for any

defects before use. [1]* Safe Chemical Handling:

Conduct all procedures that may generate dust, such as weighing or transferring, within a

chemical fume hood to minimize inhalation exposure. [3] * Use a spatula or other

appropriate tool to handle the solid material. Avoid actions that could create airborne dust.
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After handling, wash hands and any exposed skin thoroughly with soap and water. [1]

Disposal Plan
Solid Waste: Unused or contaminated 4-Chloro-4'-methylbenzophenone should be

collected in a clearly labeled, sealed container designated for hazardous chemical waste. [1]

[3]* Contaminated Materials: Dispose of any contaminated items, such as gloves, weighing

paper, or absorbent pads, in the designated solid hazardous waste container.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific disposal procedures and to arrange for waste pickup.

Emergency and First Aid Procedures
The following diagram outlines the immediate actions to be taken in the event of accidental

exposure to 4-Chloro-4'-methylbenzophenone.

Skin Contact Eye Contact
Inhalation (Dust) Ingestion

Exposure Event

Remove contaminated clothing.
Wash affected area with soap & water

for at least 15 minutes.

Immediately flush eyes with water for at
least 15 minutes, lifting eyelids.

Remove contact lenses if present.
Move person to fresh air. Do NOT induce vomiting.

Rinse mouth with water.

Seek medical attention
if irritation occurs or persists.

Seek Immediate
Medical Attention.

Seek medical attention
if you feel unwell.

Seek Immediate
Medical Attention.

Click to download full resolution via product page

Caption: Emergency first aid procedures for exposure to 4-Chloro-4'-methylbenzophenone.

Spill and Fire Procedures
Small Spills (Solid):
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Alert personnel in the immediate vicinity.

Wearing appropriate PPE, gently sweep or vacuum the material to avoid creating dust. [3]

[5] * Collect the spilled material into a labeled container for hazardous waste disposal. [3]

[5]* Large Spills:

Evacuate the area immediately and restrict access.

Contact your institution's EHS or designated emergency response team.

Fire:

In case of fire, use extinguishing media appropriate for the surrounding environment.

Suitable media include dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam. [3][5] * Firefighters should wear a self-contained breathing apparatus (SCBA) and

full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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